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Compound of Interest

Compound Name: AV-412 free base

Cat. No.: B1245388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of the dual EGFR/ErbB2 kinase inhibitor, AV-412 free base. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information
A summary of the key chemical properties of AV-412 free base is presented in Table 1. This

information is essential for accurate preparation of stock solutions.

Property Value Source

Molecular Formula C₂₇H₂₈ClFN₆O [1]

Molecular Weight 507.00 g/mol [1]

Appearance Solid [1]

Storage of Solid
-20°C for 3 years; 4°C for 2

years
[1]

Solubility Data
The solubility of AV-412 free base in common laboratory solvents is summarized in Table 2. It

is characterized by good solubility in DMSO and poor solubility in aqueous solutions.
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Solvent Solubility Notes Source

DMSO
≥ 50 mg/mL (≥ 98.62

mM)

Ultrasonic treatment

may be required to

achieve this

concentration.

[1]

≥ 2.08 mg/mL Saturation unknown. [2]

Ethanol
Information not

available

PBS (Phosphate-

Buffered Saline)
Poor

Inferred from the need

for co-solvents for in

vivo formulations.

[2]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AV-412 free base in

DMSO.

Materials:

AV-412 free base (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:
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Equilibration: Allow the vial of AV-412 free base to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of AV-412 free base. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.07 mg of the compound.

Dissolution: Add the appropriate volume of DMSO to the vial containing the AV-412 free
base. For 5.07 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

sonicate the solution for a few minutes to aid dissolution.[1]

Verification: Visually inspect the solution to ensure there are no undissolved particles. The

solution should be clear.

Table 3: Volumes of DMSO for Preparing AV-412 Stock Solutions[2]

Desired Concentration Mass of AV-412 Volume of DMSO

1 mM 1 mg 1.972 mL

5 mM 1 mg 0.394 mL

10 mM 1 mg 0.197 mL

1 mM 5 mg 9.862 mL

5 mM 5 mg 1.972 mL

10 mM 5 mg 0.986 mL

1 mM 10 mg 19.724 mL

5 mM 10 mg 3.945 mL

10 mM 10 mg 1.972 mL

Preparation of Working Solutions
Due to the poor aqueous solubility of AV-412, direct dilution of the DMSO stock solution into

aqueous buffers may lead to precipitation. Therefore, a stepwise dilution is recommended.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1245388?utm_src=pdf-body
https://www.benchchem.com/product/b1245388?utm_src=pdf-body
https://www.benchchem.com/product/b1245388?utm_src=pdf-body
https://www.benchchem.com/product/b1245388?utm_src=pdf-body
https://www.medchemexpress.com/AV-412.html
https://www.researchgate.net/post/Do_we_need_to_dilute_inhibitors_compounds_in_DMSO_for_running_kinase_assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure for Cell Culture Experiments:

Prepare serial dilutions of the high-concentration DMSO stock solution in DMSO to achieve

intermediate concentrations.

Add a small volume of the intermediate DMSO solution to the cell culture medium to reach

the final desired concentration.

Ensure the final concentration of DMSO in the cell culture medium is kept low (typically ≤

0.5%) to avoid solvent-induced toxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in experiments.

Protocol for In Vivo Formulation
For animal studies, a co-solvent system is necessary to maintain the solubility of AV-412. The

following protocol yields a clear solution with a solubility of at least 2.5 mg/mL.[1]

Materials:

AV-412 free base DMSO stock solution (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

To prepare 1 mL of the final formulation, start with 100 µL of a 25 mg/mL AV-412 stock

solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.
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The final composition of this formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline.

Storage and Stability
Proper storage of AV-412 free base and its solutions is critical to maintain its activity.

Table 4: Storage Conditions and Stability

Form
Storage
Temperature

Stability Source

Solid -20°C 3 years [1]

4°C 2 years [1]

DMSO Stock Solution -80°C 6 months to 2 years [1][2]

-20°C 1 month to 1 year [1][2]

Aqueous Working

Solutions

Information not

available

It is recommended to

prepare fresh daily.

Recommendations:

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

DMSO stock solution into single-use volumes.

Protection from Moisture: Store the solid compound and DMSO stock solutions in tightly

sealed containers, away from moisture, to prevent degradation.[2]

Fresh Preparation: Due to the lack of stability data in aqueous solutions, it is best practice to

prepare working solutions fresh for each experiment.
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Workflow for AV-412 Free Base Stock Solution Preparation

Stock Solution Preparation

Storage

Working Solution Preparation
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Weigh Compound
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Vortex / Sonicate

10 mM Stock Solution in DMSO

Aliquot into Single-Use Vials
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Thaw Aliquot

Prepare Serial Dilutions in DMSO

Dilute into Aqueous Buffer / Medium
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Caption: Workflow for preparing AV-412 stock and working solutions.
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Simplified EGFR/ErbB2 Signaling and Inhibition by AV-412

Cell Membrane
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Caption: AV-412 inhibits EGFR and ErbB2 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for AV-412 Free Base
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245388#how-to-prepare-av-412-free-base-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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